Tert-butyl 3-(3-hydroxyphenyl)-3-oxopropylcarbamate

• IUPAC Name: tert-butyl N-[3-(3-hydroxyphenyl)-3-oxopropyl]carbamate
• InChI: InChI=1S/C14H19NO4/c1-14(2,3)19-13(18)15-8-7-12(17)10-5-4-6-11(16)9-10/h4-6,9,16H,7-8H2,1-3H3,(H,15,18)
• InChI Key: PPFLRNPZLSHEMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC(=O)C1=CC(=CC=C1)O
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

Tert-butyl 3-(3-hydroxyphenyl)-3-oxopropylcarbamate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photocatalysis

Wang et al. (2022) discuss a photoredox-catalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate. This process enables the assembly of a range of 3-aminochromones under mild conditions, demonstrating the utility of tert-butyl carbamate derivatives in photocatalyzed reactions (Wang et al., 2022).

Chemical Synthesis and Ligand Behavior

Mikhel et al. (2011) describe the synthesis of tert-butyl carbamate derivatives and their application as ligands in rhodium-catalyzed hydroformylation. This work highlights the relevance of these compounds in the formation of complex metal catalysts (Mikhel et al., 2011).

Biomarker Research

Liu and Mabury (2021) conducted a rat metabolism study suggesting that 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionic acid, a related compound, could act as a urinary biomarker for human exposure to certain antioxidants. This study underscores the potential of tert-butyl carbamate derivatives in environmental health research (Liu & Mabury, 2021).

Organic Synthesis

Guinchard et al. (2005) illustrate the use of tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates as building blocks in organic synthesis. These compounds, which include tert-butyl carbamate derivatives, behave as N-(Boc)-protected nitrones in reactions with organometallics, demonstrating their versatility in synthetic chemistry (Guinchard et al., 2005).

Synthesis routes and methods

Procedure details

A stirred suspension of PCC (42.3 g, 196 mmol) and Celite (43 g) in DCM (300 mL) was cooled to 0° C. Alcohol 21.18 (35.0 g, 131 mmol) was slowly added to the reaction mixture over a period of 15 min. The reaction mixture was allowed to stir at room temperature for 2 h. The reaction mixture was then filtered through a pad of Celite and the filter bed was washed with DCM. Concentration of the filtrate gave a black tarry mass which was purified by flash chromatography (30-50% ethyl acetate-hexanes gradient) to give tert-butyl 3-(3-hydroxyphenyl)-3-oxopropylcarbamate 21.19 as pale yellow solid. Yield (20.3 g, 58%); 1H NMR (400 MHz, CDCl3) δ 9.78 (s, 1H), 7.27-7.40 (m, 2H), 7.01 (dd, J=8.0, 1.6 Hz, 1H), 6.80-6.83 (m, 1H), 3.22-3.27 (m, 2H), 3.08 (t, J=6.8 Hz, 2H), 1.36 (s, 9H).